Cas no 2173992-62-4 (Acetaldehyde, 2-chloro-, O-[(2,3,4,5,6-pentafluorophenyl)methyl]oxime)

• Product Name: Acetaldehyde, 2-chloro-, O-[(2,3,4,5,6-pentafluorophenyl)methyl]oxime
• CAS No: 2173992-62-4
• MF: C₉H₅ClF₅NO
• MW: 273.587118864059
• CID: 5223052
• Update Time: 2025-10-30

Acetaldehyde, 2-chloro-, O-[(2,3,4,5,6-pentafluorophenyl)methyl]oxime Chemical and Physical Properties

Names and Identifiers

• Acetaldehyde, 2-chloro-, O-[(2,3,4,5,6-pentafluorophenyl)methyl]oxime

• Inchi： 1S/C9H5ClF5NO/c10-1-2-16-17-3-4-5(11)7(13)9(15)8(14)6(4)12/h2H,1,3H2
• InChI Key： RCPQBQZSXJVXEH-UHFFFAOYSA-N
• SMILES： C(=NOCC1=C(F)C(F)=C(F)C(F)=C1F)CCl

Additional information on Acetaldehyde, 2-chloro-, O-[(2,3,4,5,6-pentafluorophenyl)methyl]oxime

Comprehensive Overview of Acetaldehyde, 2-chloro-, O-[(2,3,4,5,6-pentafluorophenyl)methyl]oxime (CAS No. 2173992-62-4)

The compound Acetaldehyde, 2-chloro-, O-[(2,3,4,5,6-pentafluorophenyl)methyl]oxime (CAS No. 2173992-62-4) is a specialized chemical entity that has garnered attention in recent years due to its unique structural properties and potential applications in various fields. This molecule features a pentafluorophenyl group attached to an oxime derivative of 2-chloroacetaldehyde, making it a subject of interest for researchers in organic chemistry, material science, and pharmaceuticals. Its CAS number 2173992-62-4 serves as a unique identifier, ensuring precise referencing in scientific literature and databases.

One of the key reasons for the growing interest in this compound is its potential role in the development of advanced functional materials. The presence of the pentafluorophenyl moiety introduces significant electron-withdrawing characteristics, which can be leveraged in the design of high-performance polymers or catalysts. Researchers are actively exploring its utility in click chemistry and suFEx (Sulfur Fluoride Exchange) reactions, which are currently trending topics in synthetic chemistry due to their efficiency and modularity.

In the context of pharmaceutical research, Acetaldehyde, 2-chloro-, O-[(2,3,4,5,6-pentafluorophenyl)methyl]oxime may serve as a building block for the synthesis of novel bioactive molecules. Its oxime functionality is particularly valuable, as oximes are known to exhibit diverse biological activities, including enzyme inhibition and metal chelation. This aligns with the current focus on targeted drug delivery and precision medicine, where researchers seek compounds with tunable properties for specific therapeutic applications.

From an environmental science perspective, the fluorinated nature of this compound raises questions about its biodegradability and ecological impact. Fluorinated organic compounds are often scrutinized for their persistence in the environment, making this a relevant topic for green chemistry initiatives. Recent studies emphasize the need for sustainable synthesis methods to minimize the environmental footprint of such specialized chemicals.

The compound’s spectroscopic properties also make it a candidate for analytical applications. For instance, its NMR and mass spectrometry profiles can be utilized as reference standards in chemical characterization. This is particularly relevant given the increasing demand for high-purity reference materials in quality control laboratories and regulatory compliance testing.

Another area of exploration is the compound’s potential in agrochemical research. The combination of the chloro and pentafluorophenyl groups could impart unique pesticidal or herbicidal properties, aligning with the global push for next-generation crop protection solutions. However, this requires thorough toxicological evaluation to ensure safety and efficacy.

In summary, Acetaldehyde, 2-chloro-, O-[(2,3,4,5,6-pentafluorophenyl)methyl]oxime (CAS No. 2173992-62-4) represents a versatile chemical with broad applicability across multiple disciplines. Its structural features and reactivity profile position it as a valuable tool for researchers addressing contemporary challenges in materials science, drug discovery, and environmental sustainability. As scientific inquiry continues to evolve, this compound is likely to remain a focal point for innovation and discovery.